molecular formula C12H10F3N3O2 B8693507 phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate

phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate

Cat. No.: B8693507
M. Wt: 285.22 g/mol
InChI Key: PLGANTBWTIIZTP-UHFFFAOYSA-N
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Description

Phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10F3N3O2

Molecular Weight

285.22 g/mol

IUPAC Name

phenyl N-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]carbamate

InChI

InChI=1S/C12H10F3N3O2/c1-18-9(12(13,14)15)7-10(17-18)16-11(19)20-8-5-3-2-4-6-8/h2-7H,1H3,(H,16,17,19)

InChI Key

PLGANTBWTIIZTP-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)NC(=O)OC2=CC=CC=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the procedure described in Example 161C, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine (0.38 g, 2.3 mmol) and phenyl chloroformate (0.438 g, 2.8 mmol) were reacted in the presence of K2CO3 (0.415 g, 3 mmol) in THF (10 mL), to afford phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate as solid (0.465 g, 71%). 1H NMR (300 MHz, CDCl3) δ 8.05 (s, 1H), 7.17-7.45 (m, 5H), 6.93 (s, 1H), 3.91 (s, 3H); LC-MS (ESI) m/z 286 (M+H)+.
Quantity
0.38 g
Type
reactant
Reaction Step One
Quantity
0.438 g
Type
reactant
Reaction Step Two
Name
Quantity
0.415 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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